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molecular formula C18H20O2 B056878 Tert-butyl 4'-methylbiphenyl-2-carboxylate CAS No. 114772-36-0

Tert-butyl 4'-methylbiphenyl-2-carboxylate

Cat. No. B056878
CAS RN: 114772-36-0
M. Wt: 268.3 g/mol
InChI Key: OWEDFWZJRNPJIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06369266B1

Procedure details

A 100-ml flask was charged with 5 ml of toluene and 2.12 g (10 mmol) of 4′-methyl-2-biphenylcarboxylic acid, and they were vigorously stirred. To this mixture was added dropwise 0.18 ml (2 mmol) of phosphorus oxytrichloride, and isobutene gas (98 mmol) was introduced to the mixture at a flow rate of 1.2 liter/min for 2 minutes. The resulting mixture was stirred at room temperature for 6 hours. After having confirmed that almost all of the peaks ascribed to 4′-methyl-2-biphenylcarboxylic acid disappeared by HPLC, the reaction solution was washed with a 1.5 M aqueous sodium hydroxide. The reaction solution was dried over anhydrous magnesium sulfate, and then the mixture was concentrated by distilling off toluene by using a rotary evaporator, to give 2.63 g of tert-butyl 4′-methyl-2-biphenylcarboxylate as crystals (yield: 98% based on 4′-methyl-2-biphenylcarboxylic acid, purity by HPLC: 99.9%). Incidentally, the obtained compound had the same physical properties as those of the compound obtained in Example II-1.
Name
phosphorus oxytrichloride
Quantity
0.18 mL
Type
reactant
Reaction Step One
Name
isobutene
Quantity
98 mmol
Type
reactant
Reaction Step One
Name
4′-methyl-2-biphenylcarboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4′-methyl-2-biphenylcarboxylic acid
Quantity
2.12 g
Type
reactant
Reaction Step Three
Name
toluene
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
tert-butyl 4′-methyl-2-biphenylcarboxylate
Yield
98%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[C:9]([C:14]([OH:16])=[O:15])=[CH:10][CH:11]=[CH:12][CH:13]=2)=[CH:4][CH:3]=1.O=P(Cl)(Cl)Cl.[CH2:22]=[C:23]([CH3:25])[CH3:24]>C1(C)C=CC=CC=1>[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[C:9]([C:14]([O:16][C:23]([CH3:25])([CH3:24])[CH3:22])=[O:15])=[CH:10][CH:11]=[CH:12][CH:13]=2)=[CH:4][CH:3]=1

Inputs

Step One
Name
phosphorus oxytrichloride
Quantity
0.18 mL
Type
reactant
Smiles
O=P(Cl)(Cl)Cl
Name
isobutene
Quantity
98 mmol
Type
reactant
Smiles
C=C(C)C
Step Two
Name
4′-methyl-2-biphenylcarboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=CC=C(C=C1)C=1C(=CC=CC1)C(=O)O
Step Three
Name
4′-methyl-2-biphenylcarboxylic acid
Quantity
2.12 g
Type
reactant
Smiles
CC1=CC=C(C=C1)C=1C(=CC=CC1)C(=O)O
Name
toluene
Quantity
5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Stirring
Type
CUSTOM
Details
were vigorously stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was introduced to the mixture at a flow rate of 1.2 liter/min for 2 minutes
Duration
2 min
STIRRING
Type
STIRRING
Details
The resulting mixture was stirred at room temperature for 6 hours
Duration
6 h
WASH
Type
WASH
Details
the reaction solution was washed with a 1.5 M aqueous sodium hydroxide
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The reaction solution was dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated
DISTILLATION
Type
DISTILLATION
Details
by distilling off toluene
CUSTOM
Type
CUSTOM
Details
a rotary evaporator

Outcomes

Product
Name
tert-butyl 4′-methyl-2-biphenylcarboxylate
Type
product
Smiles
CC1=CC=C(C=C1)C=1C(=CC=CC1)C(=O)OC(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.63 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 98%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.